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Cat. No.: B14356627

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Lanthanum pentanickel (LaNi₅) is a well-characterized intermetallic alloy renowned for its ability

to reversibly absorb and desorb large amounts of hydrogen at near-ambient temperatures and

pressures.[1][2] This property makes it an excellent material for solid-state hydrogen storage

and for use in thermally driven hydrogen compressors.[3][4] Metal Hydride Hydrogen

Compressors (MHHC) offer a safe and efficient alternative to mechanical compressors, with the

potential for high reliability and silent operation.[3] This document provides detailed application

notes and experimental protocols for utilizing LaNi₅ and its derivatives for hydrogen

compression.

The compression process relies on the temperature-dependent equilibrium pressure of the

metal hydride. At a low temperature, the alloy absorbs hydrogen at a low pressure. By heating

the metal hydride, the equilibrium pressure significantly increases, leading to the desorption of

hydrogen at a much higher pressure.
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Key Performance Parameters
The suitability of LaNi₅-based alloys for hydrogen compression is evaluated based on several

parameters, including:

Hydrogen Storage Capacity: The amount of hydrogen that can be stored per unit mass of the

alloy, typically expressed in weight percent (wt.%). For LaNi₅, this is approximately 1.4 wt.%.

[1][2]

Plateau Pressure: The equilibrium pressure at which hydrogen absorption and desorption

occur for a given temperature. This is a critical parameter for determining the operating

pressures of the compressor.

Hysteresis: The difference between the absorption and desorption plateau pressures. Lower

hysteresis is desirable for higher thermodynamic efficiency.

Kinetics: The rate at which hydrogen is absorbed and desorbed. Fast kinetics are essential

for practical applications.[5]

Thermodynamic Properties: Enthalpy (ΔH) and entropy (ΔS) of hydride formation determine

the temperature dependence of the plateau pressure, as described by the van 't Hoff

equation.[6]

Data Presentation: Properties of LaNi₅ and Substituted
Alloys
The following tables summarize key quantitative data for LaNi₅ and some of its common

derivatives used in hydrogen compression applications. Substitution of nickel with elements like

aluminum (Al), manganese (Mn), or tin (Sn) can be used to modify the thermodynamic

properties of the alloy to suit specific operating conditions.[3][4][7]

Table 1: Hydrogen Sorption Properties of LaNi₅

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9919125/
https://www.mdpi.com/1420-3049/28/3/1256
https://www.iieta.org/download/file/fid/24278
https://www.ctcms.nist.gov/hydrogen_storage/tutorials_PCT.html
https://colab.ws/articles/10.1016%2Fj.tsep.2024.102624
https://www.icp.ac.ru/media-store/FILES/Sedova/metal_hydride_technologies/inorganics_11_00290.pdf
https://www.ias.ac.in/public/Volumes/boms/045/00/0012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14356627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Reference

Crystal Structure
CaCu₅-type

(Hexagonal)
As-synthesized [8]

Hydrogen Storage

Capacity (gravimetric)
~1.40 mass% Below 1 MPa, 303 K [1][2]

Hydrogen Storage

Capacity (volumetric)
~92 kgH₂/m³ --- [1][2]

Absorption Plateau

Pressure
~0.3 MPa (3 bar) 303 K [1]

Desorption Plateau

Pressure
~0.2 MPa (2 bar) 303 K [1]

Enthalpy of Hydride

Formation (ΔH)
~ -30 kJ/mol H₂ --- [9][10]

Entropy of Hydride

Formation (ΔS)
~ -109 J/mol H₂·K --- [9]

Table 2: Performance of Substituted LaNi₅-xMx Alloys for Hydrogen Compression

Alloy
Composit
ion

Absorptio
n
Condition
s

Desorptio
n
Condition
s

Pressure
Ratio

Throughp
ut (wt.%)

Thermal
Efficiency

Referenc
e

LaNi₅ 3 bar, 30°C 140°C 8.97 ~1.4 0.24 [11]

LaNi₄.₈Al₀.₂ 3 bar, 30°C 140°C 4.2 ~1.0-1.4 5.2% [3]

LaNi₄.₆Al₀.₄
3-5 bar, 20-

40°C
80-140°C

Lower than

LaNi₅

Lower than

LaNi₅

Lower than

LaNi₅
[11]

LaNi₄.₈Sn₀.

₂

Not

specified

Not

specified

Not

specified

Increased

capacity

Improved

kinetics
[7]
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Experimental Protocols
Protocol 1: Activation of LaNi₅ Alloy
Objective: To prepare the LaNi₅ alloy for efficient and reversible hydrogen absorption. The

activation process breaks down the bulk material into a fine powder, creating fresh surfaces for

hydrogen interaction.[8]

Materials:

LaNi₅ alloy (ingot or coarse powder)

High-pressure reactor vessel

High-purity hydrogen gas (99.999%)

Vacuum pump

Pressure and temperature sensors

Procedure:

Sample Loading: Place the LaNi₅ sample into the reactor vessel.

Initial Evacuation and Heating: Seal the reactor and evacuate it to a pressure below 10⁻²

mbar. Heat the sample to 150-200°C for several hours to remove any adsorbed gases.

First Hydrogenation: Cool the reactor to room temperature. Introduce high-purity hydrogen

into the reactor at a pressure of approximately 30-40 bar. The initial absorption may be slow

(an incubation period is common).[8]

Monitoring: Monitor the pressure and temperature inside the reactor. The absorption of

hydrogen is an exothermic process, which will cause a temporary increase in temperature.

The pressure will decrease as hydrogen is absorbed by the alloy.

First Dehydrogenation: Once the pressure stabilizes (indicating saturation), evacuate the

reactor to remove the absorbed hydrogen. This can be facilitated by moderate heating (e.g.,

100-150°C).
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Cycling: Repeat the absorption/desorption cycle (steps 3-5) for 5-10 cycles.[1] With each

cycle, the absorption kinetics will improve, and the hydrogen storage capacity will increase

towards its maximum theoretical value.

Completion: The activation is considered complete when the hydrogen absorption capacity

and kinetics are stable between cycles. The alloy will be a fine powder at this stage.[12]

Protocol 2: Measurement of Pressure-Composition-
Temperature (PCT) Isotherms
Objective: To thermodynamically characterize the LaNi₅-H₂ system by measuring the

relationship between the amount of absorbed hydrogen and the equilibrium pressure at a

constant temperature.

Apparatus:

Sieverts' type apparatus (volumetric method)

Calibrated gas reservoir of known volume

High-pressure reactor with the activated LaNi₅ sample

High-precision pressure transducers

Thermostatic bath to maintain a constant reactor temperature

Procedure:

Sample Preparation: Use a known mass of activated LaNi₅ powder in the reactor.

System Evacuation: Evacuate the entire apparatus, including the reactor and the gas

reservoir, to a high vacuum.

Temperature Stabilization: Place the reactor in the thermostatic bath and allow it to reach the

desired constant temperature (e.g., 30°C).

Hydrogen Dosing: Fill the gas reservoir with a known pressure of hydrogen.
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First Absorption Point: Open the valve between the reservoir and the reactor, allowing

hydrogen to flow into the reactor and be absorbed by the sample.

Equilibrium: Wait for the pressure to stabilize. This indicates that the system has reached

thermodynamic equilibrium. Record the final pressure and temperature.

Calculation: Calculate the amount of hydrogen absorbed by the sample based on the

pressure drop in the system and the known volumes (using the ideal gas law with

compressibility corrections if necessary).

Subsequent Points: Repeat steps 4-7 by introducing successive doses of hydrogen to obtain

multiple points on the absorption isotherm until the alloy is saturated.

Desorption Isotherm: Once saturated, measure the desorption isotherm by incrementally

removing known quantities of hydrogen from the reactor and recording the equilibrium

pressure after each step.

Repeat at Different Temperatures: Repeat the entire procedure at different temperatures

(e.g., 40°C, 60°C, 80°C) to fully characterize the material.

Mandatory Visualizations
Logical Workflow for Hydrogen Compression
The following diagram illustrates the logical steps involved in a single-stage metal hydride

hydrogen compression cycle.
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Caption: Logical workflow of a single-stage metal hydride hydrogen compressor.

Experimental Workflow for PCT Measurement
This diagram outlines the experimental procedure for obtaining Pressure-Composition-

Temperature (PCT) data using a Sieverts' apparatus.
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Caption: Experimental workflow for Pressure-Composition-Temperature (PCT) measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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